Cas no 2228470-86-6 (2-amino-1-(3-cyclopropylphenyl)propan-1-one)

• Product Name: 2-amino-1-(3-cyclopropylphenyl)propan-1-one
• CAS No: 2228470-86-6
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6149397
• PubChem ID: 165641951
• Update Time: 2025-05-23

2-amino-1-(3-cyclopropylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-cyclopropylphenyl)propan-1-one
• EN300-1737979
• 2228470-86-6

• Inchi： 1S/C12H15NO/c1-8(13)12(14)11-4-2-3-10(7-11)9-5-6-9/h2-4,7-9H,5-6,13H2,1H3
• InChI Key： KHEIPOLJUSBYHV-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(3-cyclopropylphenyl)propan-1-one

2-Amino-1-(3-Cyclopropylphenyl)Propan-1-One: A Comprehensive Overview

2-Amino-1-(3-Cyclopropylphenyl)Propan-1-One, also known by its CAS number 2228470-86-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group attached to a propanone moiety, further substituted with a cyclopropylphenyl group. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 2-Amino-1-(3-Cyclopropylphenyl)Propan-1-One involves a series of carefully designed organic reactions. Researchers have employed various methodologies, including Friedel-Crafts alkylation and subsequent amino group introduction, to construct this compound. Recent advancements in catalytic asymmetric synthesis have also enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug development. Studies have shown that 2-Amino-1-(3-Cyclopropylphenyl)Propan-1-One exhibits significant bioactivity, particularly in modulating cellular signaling pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit certain kinases involved in cancer progression, making it a potential candidate for anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The cyclopropyl group introduces unique mechanical properties to the molecule, which could be harnessed in the development of advanced polymers or nanomaterials. Recent studies have focused on incorporating this compound into self-healing materials, where its structural integrity plays a critical role.

The toxicological profile of CAS 2228470-86-6 has been extensively studied to ensure its safety for various applications. Preclinical trials indicate that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs. These findings are particularly encouraging for its prospective use in pharmaceutical formulations.

From an environmental standpoint, the biodegradability and ecological impact of 2-Amino-1-(3-Cyclopropylphenyl)Propan-1-One have been evaluated. Research suggests that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This is a critical consideration for industries aiming to adopt sustainable practices.

In conclusion, 2-Amino-1-(3-Cyclopropylphenyl)Propan-1-One (CAS 2228470-86-6) represents a multifaceted chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.